Cas no 71872-03-2 (Carbamic acid,N-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester
• CAS No: 71872-03-2
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD21105433
• CID: 548535
• PubChem ID: 13905245
• Update Time: 2025-04-19

Carbamic acid,N-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester
• Carbamicacid, (1,1-dimethylethyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-tert-butylcarbamate
• tert-Butyltert-butylcarbamate
• tert-Butyl tert-butylcarbamate
• SCHEMBL132657
• DTXSID40552235
• 71872-03-2
• AKOS013099966
• BS-24481
• D86927
• Carbamic acid, (1,1-dimethylethyl)-, 1,1-dimethylethyl ester (9CI)

• MDL： MFCD21105433
• Inchi： 1S/C9H19NO2/c1-8(2,3)10-7(11)12-9(4,5)6/h1-6H3,(H,10,11)
• InChI Key： KYDJQJAIHCVQPO-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives